1-Hexanethiol
1-Hexanethiol
1-Hexanethiol is an organothiol that forms a self-assembled monolayer (SAM) on a variety of nanoparticles. It consists of S head group, CH2 alkane chain, and CH3 terminal group.
1-Hexanethiol (HT) is a non-polar alkanethiol that forms a self-assembled monolayer (SAM) on a variety of surfaces. It facilitates the immobilization of surface atoms and can be used in chemical sensing processes.
1-Hexanethiol is an organic sulfur compound that belongs to the class of mercaptans. Mercaptans have a characteristic odor and are regarded as the major contributors to several foods and beverage aromas.
1-Hexanethiol, also known as hexane-1-thiol or 1-hexylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Hexanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hexanethiol is primarily located in the membrane (predicted from logP). 1-Hexanethiol has a burnt, fat, and fatty taste.
N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C).
1-Hexanethiol (HT) is a non-polar alkanethiol that forms a self-assembled monolayer (SAM) on a variety of surfaces. It facilitates the immobilization of surface atoms and can be used in chemical sensing processes.
1-Hexanethiol is an organic sulfur compound that belongs to the class of mercaptans. Mercaptans have a characteristic odor and are regarded as the major contributors to several foods and beverage aromas.
1-Hexanethiol, also known as hexane-1-thiol or 1-hexylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Hexanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hexanethiol is primarily located in the membrane (predicted from logP). 1-Hexanethiol has a burnt, fat, and fatty taste.
N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C).
Brand Name:
Vulcanchem
CAS No.:
111-31-9
VCID:
VC21090590
InChI:
InChI=1S/C6H14S/c1-2-3-4-5-6-7/h7H,2-6H2,1H3
SMILES:
CCCCCCS
Molecular Formula:
C6H14S
CH3(CH2)5SH
C6H14S
CH3(CH2)5SH
C6H14S
Molecular Weight:
118.24 g/mol
1-Hexanethiol
CAS No.: 111-31-9
Reference Standards
Cat. No.: VC21090590
Molecular Formula: C6H14S
CH3(CH2)5SH
C6H14S
Molecular Weight: 118.24 g/mol
* For research use only. Not for human or veterinary use.

Description | 1-Hexanethiol is an organothiol that forms a self-assembled monolayer (SAM) on a variety of nanoparticles. It consists of S head group, CH2 alkane chain, and CH3 terminal group. 1-Hexanethiol (HT) is a non-polar alkanethiol that forms a self-assembled monolayer (SAM) on a variety of surfaces. It facilitates the immobilization of surface atoms and can be used in chemical sensing processes. 1-Hexanethiol is an organic sulfur compound that belongs to the class of mercaptans. Mercaptans have a characteristic odor and are regarded as the major contributors to several foods and beverage aromas. 1-Hexanethiol, also known as hexane-1-thiol or 1-hexylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Hexanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hexanethiol is primarily located in the membrane (predicted from logP). 1-Hexanethiol has a burnt, fat, and fatty taste. N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C). |
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CAS No. | 111-31-9 |
Molecular Formula | C6H14S CH3(CH2)5SH C6H14S |
Molecular Weight | 118.24 g/mol |
IUPAC Name | hexane-1-thiol |
Standard InChI | InChI=1S/C6H14S/c1-2-3-4-5-6-7/h7H,2-6H2,1H3 |
Standard InChI Key | PMBXCGGQNSVESQ-UHFFFAOYSA-N |
SMILES | CCCCCCS |
Canonical SMILES | CCCCCCS |
Boiling Point | 304 °F at 760 mm Hg (NIOSH, 2016) 151.0 °C 151 °C 304°F |
Flash Point | 68 °F (NIOSH, 2016) 30 °C 68°F |
Melting Point | -113 °F (NIOSH, 2016) -81.0 °C Mp -81 ° -81°C -113°F |
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